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Compound of Interest

Compound Name: PROTAC TG2 degrader-2

Cat. No.: B12395955 Get Quote

PROTAC TG2 Degrader-2: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of PROTAC TG2 degrader-2, a

selective, competitive degrader targeting Transglutaminase 2 (TG2). This degrader has shown

potential in preclinical studies for its ability to inhibit cell migration and decrease TG2 levels,

particularly in the context of ovarian cancer research.

Core Compound Details
PROTAC TG2 degrader-2, also identified as compound 7 in primary literature, is a proteolysis-

targeting chimera (PROTAC) designed to induce the degradation of TG2.[1] It functions by

simultaneously binding to TG2 and an E3 ubiquitin ligase, thereby hijacking the cell's natural

protein disposal system to tag TG2 for proteasomal degradation.

Chemical Structure
The chemical structure of PROTAC TG2 degrader-2 is presented below. It consists of a ligand

that binds to Transglutaminase 2, a linker, and a ligand that recruits the von Hippel-Lindau

(VHL) E3 ubiquitin ligase.

Chemical Structure of PROTAC TG2 degrader-2 (Compound 7) (Structure based on
information from vendor and publication)
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Chemical and Physical Properties
A summary of the key chemical and physical properties of PROTAC TG2 degrader-2 is

provided in the table below.

Property Value Source

Molecular Formula C47H57N9O6S [2]

Molecular Weight 876.08 g/mol [2]

Target Transglutaminase 2 (TG2) [1]

Binding Affinity (Kd) > 100 μM [1][2]

E3 Ligase Ligand von Hippel-Lindau (VHL)

Appearance Solid

Solubility Soluble in DMSO

Storage

Powder: -20°C for 3 years; 4°C

for 2 years. In solvent: -80°C

for 6 months; -20°C for 1

month.

[2]

Biological Activity and Quantitative Data
PROTAC TG2 degrader-2 has been demonstrated to effectively reduce the levels of TG2 in

ovarian cancer cell lines and inhibit their migratory and adhesive properties.[1]

In Vitro Degradation of TG2
PROTAC TG2 degrader-2 induces the degradation of TG2 in a concentration-dependent

manner. Western blot analysis in OVCAR5 and SKOV3 ovarian cancer cells showed a

significant reduction in TG2 levels after 6 hours of treatment.[1]
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Cell Line
Treatment
Concentration (µM)

Duration (hours) TG2 Reduction

OVCAR5 up to 10 6
Concentration-

dependent

SKOV3 up to 10 6
Concentration-

dependent

Inhibition of Cancer Cell Migration and Adhesion
Treatment with PROTAC TG2 degrader-2 at a concentration of 10 µM for up to 24 hours

resulted in the inhibition of cell migration in both wound-healing and transwell migration assays

in OVCAR5 and SKOV3 cells.[1] Furthermore, at the same concentration, it reduced the

adhesion of these cells to fibronectin.[1]

Assay Cell Line Concentration (µM) Effect

Wound-Healing Assay OVCAR5, SKOV3 10
Inhibition of cell

migration

Transwell Migration

Assay
OVCAR5, SKOV3 10

Inhibition of cell

migration

Cell Adhesion Assay OVCAR5, SKOV3 10
Reduced adhesion to

fibronectin

Signaling Pathways
Transglutaminase 2 is a multifunctional enzyme involved in various signaling pathways that

contribute to cancer progression, including cell survival, migration, and drug resistance. The

degradation of TG2 by PROTAC TG2 degrader-2 is expected to impact these pathways.
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PROTAC-mediated Degradation

PROTAC TG2
degrader-2
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Ubiquitination Proteasome TG2 Degradation

Click to download full resolution via product page

Caption: Mechanism of Action for PROTAC TG2 degrader-2.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12395955?utm_src=pdf-body-img
https://www.benchchem.com/product/b12395955?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transglutaminase 2

PI3K/Akt PathwayNF-κB Pathway HIF-1α Pathway

Cell Survival
& Proliferation

Cell Migration
& InvasionDrug Resistance

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Cell Culture
& Treatment

2. Cell Lysis

3. Protein Quantification

4. SDS-PAGE
& Transfer

5. Antibody Incubation

6. Detection

7. Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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